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Compound of Interest

Compound Name: Angustine

Cat. No.: B1213357

An In-depth Technical Guide on the Indole Alkaloid Angustine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Angustine, a naturally occurring monoterpene indole alkaloid, has garnered scientific interest
due to its notable biological activities. This technical guide provides a comprehensive overview
of Angustine, including its chemical properties, known biological effects, and detailed
experimental methodologies. The information presented is intended to serve as a foundational
resource for researchers in pharmacology, medicinal chemistry, and drug development,
facilitating further investigation into the therapeutic potential of this compound.

Chemical and Physical Properties

Angustine is an alkaloid found in various plant species, including those of the Nauclea and
Mitragyna genera. Its fundamental chemical and physical characteristics are summarized
below.
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Property Value

CAS Number 40041-96-1

Molecular Formula C20H15Ns0

Molecular Weight Approximately 313.36 g/mol

Appearance Data not available in the searched results.
Solubility Data not available in the searched results.
Melting Point Data not available in the searched results.

Biological Activities and Mechanism of Action

Current research has identified several key biological activities of Angustine, primarily focusing
on its cytotoxicity and enzyme inhibition properties.

Cytotoxic Activity

Angustine has demonstrated significant cytotoxic effects in preclinical studies. A key study
investigating the chemical constituents of Mitragyna inermis reported potent activity of
Angustine in the brine shrimp (Artemia salina) lethality assay.[1]

Assay Endpoint Result

Brine Shrimp Lethality
) LDso 3.24 pg/mL
Bioassay

This level of cytotoxicity is noteworthy, as it is more potent than that of berberine hydrochloride,
a well-known anticancer alkaloid, in the same assay.

Enzyme Inhibition

Research on the alkaloids from Nauclea latifolia has revealed that Angustine is an inhibitor of
both butyrylcholinesterase (BChE) and monoamine oxidase A (MAO-A). The inhibition of MAO-
A by Angustine has been characterized as reversible and competitive.
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Enzyme Activity Potency (ICso)

Butyrylcholinesterase (BChE) Inhibition Data not available

Monoamine Oxidase A (MAO-
A)

Inhibition Data not available

The inhibition of MAO-A, a key enzyme in the degradation of neurotransmitters like serotonin
and norepinephrine, suggests that Angustine may have psychoactive or neuro-modulatory
properties.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The
following sections outline the probable experimental protocols for the key bioassays in which
Angustine has been evaluated, based on standard laboratory practices.

Brine Shrimp Lethality Assay

This assay is a common preliminary screen for cytotoxicity.

Objective: To determine the median lethal dose (LDso) of Angustine against brine shrimp
nauplii.

Methodology:

» Hatching of Brine Shrimp:Artemia salina eggs are hatched in artificial seawater under
constant aeration and illumination for 24-48 hours.

o Preparation of Test Solutions: A stock solution of Angustine is prepared in a suitable solvent
(e.g., DMSO) and serially diluted with artificial seawater to obtain a range of test
concentrations.

» Exposure: Ten to fifteen brine shrimp nauplii are transferred into each well of a 24-well plate.
The various concentrations of Angustine solution are then added. A control group with the
solvent and a negative control with only seawater are also included.

e Incubation: The plates are incubated for 24 hours under illumination.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Data Collection: The number of dead nauplii in each well is counted.

o Data Analysis: The percentage of mortality is calculated for each concentration, and the LDso
value is determined using probit analysis or other appropriate statistical methods.

Monoamine Oxidase A (MAO-A) Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of MAO-A.
Objective: To determine the inhibitory effect of Angustine on MAO-A activity.
Methodology:

e Enzyme and Substrate Preparation: A solution of recombinant human MAO-A and a suitable
substrate (e.g., kynuramine) are prepared in an appropriate buffer (e.g., phosphate buffer).

« Inhibitor Preparation: A stock solution of Angustine is prepared and serially diluted.

o Assay Procedure: The enzyme, buffer, and varying concentrations of Angustine (or a known
MAO-A inhibitor as a positive control) are pre-incubated in a 96-well plate.

e Reaction Initiation: The reaction is initiated by the addition of the substrate.

o Detection: The reaction is monitored by measuring the increase in fluorescence or
absorbance resulting from the metabolism of the substrate over time using a plate reader.

o Data Analysis: The rate of reaction is calculated for each inhibitor concentration. The
percentage of inhibition is determined relative to the control (no inhibitor), and the ICso value
is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor
concentration. To determine the mechanism of inhibition (e.g., competitive, non-competitive),
kinetic studies are performed with varying substrate concentrations.

Butyrylcholinesterase (BChE) Inhibition Assay

This assay is based on the Ellman's method to quantify the activity of BChE.

Objective: To determine the inhibitory effect of Angustine on BChE activity.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/product/b1213357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Reagent Preparation: Solutions of BChE (from equine serum or recombinant human), the
substrate butyrylthiocholine iodide, and the chromogen 5,5'-dithiobis-(2-nitrobenzoic acid)
(DTNB) are prepared in a phosphate buffer.

« Inhibitor Preparation: A stock solution of Angustine is prepared and serially diluted.

e Assay Procedure: The enzyme, buffer, DTNB, and varying concentrations of Angustine (or a
known BChE inhibitor like galantamine as a positive control) are mixed in a 96-well plate.

» Reaction Initiation: The reaction is started by adding the substrate, butyrylthiocholine iodide.

o Detection: The hydrolysis of the substrate by BChE produces thiocholine, which reacts with
DTNB to form a yellow-colored product. The absorbance of this product is measured at
approximately 412 nm over time using a plate reader.

o Data Analysis: The rate of the reaction is determined from the change in absorbance over
time. The percentage of inhibition is calculated for each concentration of Angustine, and the
ICso0 value is determined.

Signaling Pathways and Logical Relationships

The inhibitory action of Angustine on MAO-A suggests a potential impact on monoaminergic
signaling pathways. The following diagram illustrates the logical relationship of MAO-A
inhibition.
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Caption: Angustine's inhibition of MAO-A prevents neurotransmitter degradation.

Future Directions

The existing data on Angustine provides a compelling basis for further research. Key areas for
future investigation include:

o Anticancer Research: Elucidating the specific mechanisms underlying its cytotoxicity. This
should involve screening against a panel of human cancer cell lines, investigating its effects
on cell cycle progression, apoptosis, and key cancer-related signaling pathways.

o Neuropharmacology: A more in-depth characterization of its MAO-A inhibitory activity is
warranted, including determination of its ICso value and selectivity over MAO-B. Further
studies could explore its potential as an antidepressant or anxiolytic agent in animal models.

o Pharmacokinetics and Toxicology: Comprehensive studies are needed to evaluate the
absorption, distribution, metabolism, excretion (ADME), and toxicity profile of Angustine to
assess its drug-like properties and potential for therapeutic development.

Conclusion

Angustine is a bioactive indole alkaloid with demonstrated cytotoxic and enzyme-inhibiting
properties. This technical guide has summarized the current knowledge of its chemical
properties and biological activities, and provided detailed experimental protocols to facilitate
further research. The potent biological profile of Angustine suggests that it is a promising
candidate for further investigation in the fields of oncology and neuropharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Journal articles: 'Mitragyna inermis' — Grafiati [grafiati.com]

¢ To cite this document: BenchChem. [Angustine: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213357#angustine-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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